6-Methoxy-4-[4-(piperidin-1-ylcarbonyl)piperidin-1-yl]quinoline-3-carbonitrile

• IUPAC Name: 2-[[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-methyl-6-phenylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C24H20N4O3S2/c1-3-30-17-11-9-16(10-12-17)22-26-20(31-27-22)14-32-24-25-18-13-19(15-7-5-4-6-8-15)33-21(18)23(29)28(24)2/h4-13H,3,14H2,1-2H3
• InChI Key: SMQYWAKZOAQPEJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=C(C(=O)N3C)SC(=C4)C5=CC=CC=C5
• Molecular Formula: C24H20N4O3S2
• Molecular Weight: 476.6 g/mol

Description

Synthesis Analysis

While specific synthesis methods for MPQC were not found, piperidone analogs, which are structurally similar, have been synthesized and bio-assayed for their varied activity. The structure-activity relationship of the piperidones has been established.

Scientific Research Applications

Synthesis and Characterization

A study by Han et al. (2014) focused on the synthesis and characterization of 11‐Amino‐3‐methoxy‐8‐substituted‐12‐aryl‐8,9‐dihydro‐7H‐chromeno[2,3‐b]quinolin‐10(12H)‐one derivatives, illustrating the compound's utility in creating heterocyclic compounds with potential applications in various fields of chemical research. The synthesis involved condensation and cyclization steps with piperidine as a catalyst, showcasing the compound's role in forming complex structures (Han et al., 2014).

Fluorescent Probes for DNA Detection

Perin et al. (2011) developed novel benzimidazo[1,2-a]quinolines substituted with piperidine and other nuclei, demonstrating their potential as fluorescent probes for DNA detection. These compounds, characterized by spectroscopic methods and crystal structure determination, exhibited enhanced fluorescence emission intensity, suggesting their utility in biochemical and medical research for detecting DNA interactions (Perin et al., 2011).